Cas no 1805656-24-9 (2-Cyano-3-ethyl-6-iodobenzenesulfonyl chloride)

• Product Name: 2-Cyano-3-ethyl-6-iodobenzenesulfonyl chloride
• CAS No: 1805656-24-9
• MF: C₉H₇ClINO₂S
• MW: 355.579852342606
• CID: 5010616
• Update Time: 2025-09-17

2-Cyano-3-ethyl-6-iodobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-ethyl-6-iodobenzenesulfonyl chloride

• Inchi： 1S/C9H7ClINO2S/c1-2-6-3-4-8(11)9(7(6)5-12)15(10,13)14/h3-4H,2H2,1H3
• InChI Key： NVMTUOPKKSBSMR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C#N)C=1S(=O)(=O)Cl)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 3.1
• Topological Polar Surface Area: 66.3

Additional information on 2-Cyano-3-ethyl-6-iodobenzenesulfonyl chloride

Introduction to 2-Cyano-3-ethyl-6-iodobenzenesulfonyl chloride (CAS No. 1805656-24-9)

2-Cyano-3-ethyl-6-iodobenzenesulfonyl chloride, identified by the CAS number 1805656-24-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate, playing a crucial role in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a cyano group, an ethyl substituent, and an iodine atom, make it a valuable building block for further chemical modifications and functionalization.

The sulfonyl chloride moiety in the molecular structure of 2-Cyano-3-ethyl-6-iodobenzenesulfonyl chloride enhances its reactivity, particularly in nucleophilic substitution reactions. This property is exploited in synthetic chemistry to introduce sulfonyl groups into target molecules, facilitating the development of novel drug candidates and agrochemical agents. The iodine atom, positioned strategically on the benzene ring, provides an additional handle for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-Cyano-3-ethyl-6-iodobenzenesulfonyl chloride has emerged as a key intermediate in this endeavor. For instance, studies have demonstrated its utility in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities. These derivatives have shown promise in treating various diseases, including infectious disorders and inflammatory conditions. The incorporation of the cyano group into the sulfonamide framework enhances binding affinity to biological targets, thereby improving pharmacological properties.

Moreover, the ethyl substituent in 2-Cyano-3-ethyl-6-iodobenzenesulfonyl chloride contributes to the compound's overall stability and solubility characteristics. This is particularly advantageous when designing molecules intended for oral or parenteral administration. Researchers have leveraged these properties to develop prodrugs that undergo metabolic activation to release active pharmaceutical ingredients at targeted sites within the body. Such strategies are increasingly employed to enhance drug delivery systems and improve therapeutic outcomes.

The iodine atom in the molecule also serves as a critical handle for further functionalization via palladium-catalyzed cross-coupling reactions. These reactions are widely used in medicinal chemistry to construct complex heterocyclic scaffolds, which are often found in bioactive natural products and synthetic drugs. For example, recent studies have utilized 2-Cyano-3-ethyl-6-iodobenzenesulfonyl chloride as a precursor in the synthesis of substituted benzothiophenes and benzopyrans, which exhibit significant pharmacological activity against cancer and neurological disorders.

Advances in computational chemistry have further enhanced the utility of 2-Cyano-3-ethyl-6-iodobenzenesulfonyl chloride as a synthetic intermediate. Molecular modeling studies have revealed that this compound can be effectively incorporated into drug-like scaffolds through rational design principles. By predicting optimal binding interactions with biological targets, researchers can fine-tune the structure of derived compounds to maximize their therapeutic potential. Such computational approaches are integral to modern drug discovery pipelines, enabling high-throughput screening and rapid identification of promising candidates.

In conclusion, 2-Cyano-3-ethyl-6-iodobenzenesulfonyl chloride (CAS No. 1805656-24-9) represents a valuable asset in synthetic organic chemistry. Its unique structural features enable diverse chemical transformations, making it indispensable for the development of novel pharmaceuticals and agrochemicals. As research continues to evolve, this compound is expected to play an even more pivotal role in addressing unmet medical needs and advancing scientific understanding.